Cas no 2229183-53-1 (4-(2-chloro-6-methoxyphenyl)butanal)

• Product Name: 4-(2-chloro-6-methoxyphenyl)butanal
• CAS No: 2229183-53-1
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 6423400
• PubChem ID: 165634354
• Update Time: 2025-05-19

4-(2-chloro-6-methoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-methoxyphenyl)butanal
• EN300-1977229
• 2229183-53-1

• Inchi： 1S/C11H13ClO2/c1-14-11-7-4-6-10(12)9(11)5-2-3-8-13/h4,6-8H,2-3,5H2,1H3
• InChI Key： PEYTUUSSTXYJNP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCCC=O)OC

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(2-chloro-6-methoxyphenyl)butanal

Introduction to 4-(2-chloro-6-methoxyphenyl)butanal (CAS No. 2229183-53-1)

4-(2-chloro-6-methoxyphenyl)butanal, identified by the Chemical Abstracts Service Number (CAS No.) 2229183-53-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and synthetic biology. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with the butanal moiety, imparts distinct reactivity and functional properties that make it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure, featuring a benzene ring substituted at the 2-position with a chlorine atom and at the 6-position with a methoxy group, creates a region of high electronic density due to the electron-donating nature of the methoxy group and the electron-withdrawing effect of the chloro group. This imbalance in electronic distribution makes the aromatic ring highly susceptible to electrophilic aromatic substitution reactions, which can be exploited in various synthetic pathways. The butanal side chain, on the other hand, provides a site for further functionalization, allowing for the introduction of additional groups that can modulate the compound's biological activity.

In recent years, 4-(2-chloro-6-methoxyphenyl)butanal has been explored as a key intermediate in the development of novel pharmacophores. Its aldehyde functionality is particularly useful in condensation reactions, such as Schiff base formation, where it can react with amines to yield imines. These imines have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of the aromatic substituents and the aldehyde group suggests that this compound may serve as a precursor for drugs targeting various therapeutic areas.

One of the most compelling aspects of 4-(2-chloro-6-methoxyphenyl)butanal is its versatility in synthetic chemistry. The chloro and methoxy groups can be further modified through various chemical transformations, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, enabling the construction of diverse molecular architectures. This flexibility has made it a popular choice for medicinal chemists seeking to develop new drug candidates.

Recent studies have highlighted the potential of 4-(2-chloro-6-methoxyphenyl)butanal in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to create novel derivatives with enhanced binding affinity to specific biological targets. By carefully selecting appropriate coupling partners and reaction conditions, it is possible to generate compounds that exhibit improved pharmacokinetic profiles and reduced toxicity. These findings underscore the importance of 4-(2-chloro-6-methoxyphenyl)butanal as a building block in drug discovery.

The compound's role in synthetic biology is also noteworthy. Its ability to undergo selective functionalization allows for the creation of complex molecules that mimic natural products or designed scaffolds. This capability is particularly relevant in efforts to develop new antibiotics or antiviral agents, where structural complexity is often essential for achieving desired biological effects. The aldehyde group serves as a versatile handle for further derivatization, enabling chemists to fine-tune properties such as solubility, stability, and bioavailability.

From an industrial perspective, 4-(2-chloro-6-methoxyphenyl)butanal represents an important intermediate in large-scale chemical synthesis. Its production involves well-established organic synthesis techniques, making it accessible for commercial use in pharmaceutical manufacturing. The demand for this compound is driven by its utility in producing high-value active pharmaceutical ingredients (APIs). As research continues to uncover new applications for 4-(2-chloro-6-methoxyphenyl)butanal, its significance in both academic and industrial settings is likely to grow.

The future prospects for 4-(2-chloro-6-methoxyphenyl)butanal are promising, with ongoing investigations focusing on expanding its utility in drug development and material science. Advances in computational chemistry and high-throughput screening are expected to accelerate the discovery of new derivatives with tailored properties. Additionally, collaborations between academia and industry will likely foster innovative applications for this versatile compound.

In conclusion,4-(2-chloro-6-methoxyphenyl)butanal (CAS No. 2229183-53-1) stands out as a crucial intermediate in modern chemical research. Its unique structural features and reactivity make it indispensable for synthesizing complex molecules with potential pharmaceutical applications. As scientific understanding evolves，this compound will continue to play a pivotal role in advancing drug discovery and synthetic methodologies.